Cas no 61259-58-3 (4H-Benzo[a]quinolizin-4-one)

• Product Name: 4H-Benzo[a]quinolizin-4-one
• CAS No: 61259-58-3
• MF: C₁₃H₉NO
• MW: 195.216663122177
• CID: 486832
• PubChem ID: 339630
• Update Time: 2025-04-19

4H-Benzo[a]quinolizin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Benzo[a]quinolizin-4-one
• benzo[a]quinolizin-4-one
• 4H-Benzo< a> chinolizin-4-on
• 4H-Benzo< a> quinolizin-4-one
• AC1L7QF6
• C13H9NO
• CTK2E3928
• GVSAARYACCSJNI-UHFFFAOYSA-
• h1-9H
• NSC367099
• pyrido[2,1-a]isoquinolin-4-one
• SureCN5658467
• NSC-367099
• 61259-58-3
• DTXSID90320946
• InChI=1/C13H9NO/c15-13-7-3-6-12-11-5-2-1-4-10(11)8-9-14(12)13/h1-9H
• 4H-Pyrido[2,1-a]isoquinolin-4-one
• SCHEMBL5658467

• Inchi： 1S/C13H9NO/c15-13-7-3-6-12-11-5-2-1-4-10(11)8-9-14(12)13/h1-9H
• InChI Key： GVSAARYACCSJNI-UHFFFAOYSA-N
• SMILES： O=C1C=CC=C2C3C=CC=CC=3C=CN21

Computed Properties

• Exact Mass: 195.06847
• Monoisotopic Mass: 195.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31
• LogP: 2.45270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives